Cas no 61091-56-3 ( )

  Properties

Names and Identifiers

• AC1L1EX8; deoxypodorhizone; 4-(1,3-benzodioxol-5-ylmethyl)-3-(3,4,5-trimethoxybenzyl)dihydrofuran-2(3h)-one; (-)-deoxypodorhyzon; AC1Q6HNP; (+)-Deoxypodorhizon; (.+-.)-Deoxypodorhizon; 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-((3,4,5-trimethoxyphenyl)methyl)-; (-)-deoxypodorhizon; CTK2F3383; (-)-deoxypodorhizone; SureCN7435808;
• NSC332047
• NSC-332046
• NSC-408993
• 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-((3,4,5-trimethoxyphenyl)methyl)-
• 72690-16-5
• NSC 408993
• 61091-56-3
• SCHEMBL7435808
• PODORHIZON, (+/-)-DEOXY
• 2-(3,4,5-Trimethoxybenzyl)-3-(3,4-methylenedioxybenzyl) butyrolactone
• (+)-Deoxypodorhizon
• (.+-.)-Deoxypodorhizon
• PODORHIZON, (+)-DEOXY
• 4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
• NSC-332047
• (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
• NSC332046
• 4-[(2H-1,3-Benzodioxol-5-yl)methyl]-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
• DTXSID60976590
• NSC408993
• +Expand

• InChIKey： GMLDZDDTZKXJLU-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H24O7/c1-24-19-9-14(10-20(25-2)21(19)26-3)7-16-15(11-27-22(16)23)6-13-4-5-17-18(8-13)29-12-28-17/h4-5,8-10,15-16H,6-7,11-12H2,1-3H3
• SMILES： COC1=CC(=CC(=C1OC)OC)CC2C(COC2=O)CC3=CC4=C(C=C3)OCO4

Computed Properties

• Exact Mass: 400.15220310g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 400.15220310g/mol
• Heavy Atom Count: 29
• Complexity: 541
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Eriope blanchetii